Cas no 28779-19-3 (1,2-Ethanediamine,N-(2-aminoethyl)-, monododecyl deriv. (9CI))

• Product Name: 1,2-Ethanediamine,N-(2-aminoethyl)-, monododecyl deriv. (9CI)
• CAS No: 28779-19-3
• MF: C₁₆H₃₇N₃
• MW: 271.485084295273
• CID: 268546
• PubChem ID: 77291
• Update Time: 2025-04-19

1,2-Ethanediamine,N-(2-aminoethyl)-, monododecyl deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N-(2-aminoethyl)-, monododecyl deriv. (9CI)
• Dodecyldiethylenetriamine
• 1, N-(2-aminoethyl)-N'-dodecyl-
• 1,2-Ethanediamine, N1-(2-aminoethyl)-N2-dodecyl-
• UNII-D080Q09TBO
• DTXSID9042207
• 1,2-Ethanediamine, N-(2-aminoethyl)-N'-dodecyl-
• N-Lauryl-diethylenetriamine
• N-1-Dodecyldiethylenetriamine
• RRHLGOOTLYHTEW-UHFFFAOYSA-N
• N-Lauryldiethylenetriamine
• NS00030138
• 7-lauryl-1,4,7-triazaheptane
• Diethylenetriamine, 1-dodecyl-
• N-(2-Aminoethyl)-N'-dodecylethylenediamine
• NSC97423
• D080Q09TBO
• Q27275931
• NSC-97423
• NSC 97423
• EINECS 223-035-5
• LAURYLDIETHYLENETRIAMINE, N-
• 28779-19-3
• N-Dodecyldiethylenetriamine
• 1-Dodecyldiethylenetriamine
• SCHEMBL4363630
• 3700-59-2
• EINECS 249-212-7

• Inchi： 1S/C16H37N3/c1-2-3-4-5-6-7-8-9-10-11-13-18-15-16-19-14-12-17/h18-19H,2-17H2,1H3
• InChI Key： RRHLGOOTLYHTEW-UHFFFAOYSA-N
• SMILES： N(CCNCCN)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 271.29901
• Monoisotopic Mass: 271.299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 16
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 4

Experimental Properties

• Density: 0.864
• Boiling Point: 369.9°C at 760 mmHg
• Flash Point: 209.1°C
• Refractive Index: 1.465
• PSA: 50.08